1. Home
  2. Product
  3. Reference Standards
  4. 2-[7-Chloro-5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-ylidene]acetic Acid Methyl Ester
2-[7-Chloro-5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-ylidene]acetic Acid Methyl Ester 2-[7-Chloro-5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-ylidene]acetic Acid Methyl Ester
Brand Name: Vulcanchem
CAS No.: 59468-40-5
VCID: VC0048966
InChI: InChI=1S/C18H14ClFN2O2/c1-24-17(23)9-12-10-21-18(13-4-2-3-5-15(13)20)14-8-11(19)6-7-16(14)22-12/h2-9,22H,10H2,1H3/b12-9-
SMILES: COC(=O)C=C1CN=C(C2=C(N1)C=CC(=C2)Cl)C3=CC=CC=C3F
Molecular Formula: C18H14ClFN2O2
Molecular Weight: 344.8 g/mol

2-[7-Chloro-5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-ylidene]acetic Acid Methyl Ester

CAS No.: 59468-40-5

Reference Standards

VCID: VC0048966

Molecular Formula: C18H14ClFN2O2

Molecular Weight: 344.8 g/mol

2-[7-Chloro-5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-ylidene]acetic Acid Methyl Ester - 59468-40-5

CAS No. 59468-40-5
Product Name 2-[7-Chloro-5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-ylidene]acetic Acid Methyl Ester
Molecular Formula C18H14ClFN2O2
Molecular Weight 344.8 g/mol
IUPAC Name methyl (2Z)-2-[7-chloro-5-(2-fluorophenyl)-1,3-dihydro-1,4-benzodiazepin-2-ylidene]acetate
Standard InChI InChI=1S/C18H14ClFN2O2/c1-24-17(23)9-12-10-21-18(13-4-2-3-5-15(13)20)14-8-11(19)6-7-16(14)22-12/h2-9,22H,10H2,1H3/b12-9-
Standard InChIKey RSYIYJMXKOTVPG-XFXZXTDPSA-N
Isomeric SMILES COC(=O)/C=C\1/CN=C(C2=C(N1)C=CC(=C2)Cl)C3=CC=CC=C3F
SMILES COC(=O)C=C1CN=C(C2=C(N1)C=CC(=C2)Cl)C3=CC=CC=C3F
Canonical SMILES COC(=O)C=C1CN=C(C2=C(N1)C=CC(=C2)Cl)C3=CC=CC=C3F
Synonyms [7-Chloro-5-(2-fluorophenyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-ylidene]acetic Acid Methyl Ester; 2H-1,4-Benzodiazepine Acetic Acid Deriv.
PubChem Compound 13060593
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19